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Compound of Interest

Compound Name: D-Methionine-N-fmoc-d3

Cat. No.: B15558724 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of D-
Methionine-N-fmoc-d3, a deuterated and Fmoc-protected form of the amino acid D-

methionine.

While the Safety Data Sheet (SDS) for the stereoisomer L-Methionine-d3-N-FMOC suggests it

is not a hazardous substance according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), it is crucial to handle all laboratory chemicals with care.[1]

Potential hazards include possible irritation upon contact with skin and eyes, and harmful

effects if inhaled or ingested.[1]

Hazard Identification and Safety Precautions
Before handling D-Methionine-N-fmoc-d3, it is essential to be aware of its potential hazards

and the necessary safety measures.
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Hazard Statement Precautionary Measures

May be harmful if swallowed.[1]

Do not eat, drink, or smoke when using this

product. Rinse mouth with water if ingested.[1]

[2]

May be harmful if absorbed through skin.[1]

Wear protective gloves and clothing. Wash skin

thoroughly with soap and water after handling.

[1][2]

May cause eye irritation.[1]
Wear eye protection. If in eyes, rinse cautiously

with water for several minutes.[1][2]

May cause respiratory tract irritation.[1]
Avoid breathing dust. Ensure adequate

ventilation or use a fume hood.[1]

Incompatible Materials: Strong oxidizing agents.[1][2][3]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

may include carbon oxides, nitrogen oxides, and sulphur oxides.[1][2][3]

Step-by-Step Disposal Protocol
The recommended method for the disposal of D-Methionine-N-fmoc-d3 is to engage a

licensed professional waste disposal service.[1] The following steps outline the general

procedure for preparing the chemical for disposal.

Collection:

Collect waste D-Methionine-N-fmoc-d3 in a dedicated, properly labeled, and sealed

container.

Avoid mixing with other chemical waste unless compatibility is confirmed.

Labeling:

Clearly label the waste container with the chemical name: "Waste D-Methionine-N-fmoc-
d3".
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Include any relevant hazard symbols if required by your institution's waste management

policy.

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool area, away

from incompatible materials.[3]

Ensure the storage area is secure and accessible only to authorized personnel.

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.

Provide the waste disposal service with the Safety Data Sheet (SDS) for D-Methionine-N-
fmoc-d3 or a similar compound if the specific SDS is unavailable.

Accidental Spill Response
In the event of a spill, follow these procedures to minimize exposure and contamination.

Spill Scenario Containment and Cleanup Procedure

Small Spill

1. Wear appropriate personal protective

equipment (PPE), including gloves, lab coat,

and eye protection. 2. Gently sweep up the solid

material, avoiding dust formation.[1][3] 3. Place

the collected material into a sealed container for

disposal.[1][4] 4. Clean the spill area with a

suitable solvent and then with soap and water.

Large Spill

1. Evacuate the immediate area. 2. Alert your

supervisor and institutional EHS department. 3.

Prevent the spill from entering drains or

waterways.[1][2][4] 4. Allow only trained

personnel with appropriate PPE to handle the

cleanup.
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Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of D-
Methionine-N-fmoc-d3 in a laboratory setting.
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Preparation

Handling & Use

Waste Management & Disposal

Start: Acquire D-Methionine-N-fmoc-d3

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weighing and Handling in Ventilated Area

Perform Experimental Procedure

Collect Solid Waste in Labeled Container Collect Contaminated Liquid Waste

Store Waste in Designated Area

Contact Professional Waste Disposal Service

End: Disposal Complete

Click to download full resolution via product page

Workflow for D-Methionine-N-fmoc-d3 Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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